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Compound of Interest

Compound Name: Water-180

Cat. No.: B7800089

For researchers, scientists, and drug development professionals, the integrity of your work and
the safety of your laboratory environment are paramount. This guide provides essential,
immediate safety and logistical information for the handling of Water-180 (H2180), a non-
radioactive, stable isotope of water. Adherence to these procedures will ensure the purity of the
product for experimental use and the safety of all laboratory personnel.

Water-180 is a valuable tool in a multitude of research applications, from tracing metabolic
pathways to understanding reaction mechanisms. While it is not classified as a hazardous
material, proper handling and disposal are crucial to prevent isotopic dilution and to maintain a
safe and efficient laboratory workflow.

Personal Protective Equipment (PPE) and Safety
Recommendations

While Water-180 is chemically identical to natural water and generally considered non-toxic,
standard laboratory good practices should always be observed. The following table
summarizes the recommended personal protective equipment.
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PPE Category Item Specifications and Use

Should be worn at all times in
Eye and Face Protection Safety Glasses or Goggles the laboratory to protect
against accidental splashes.

Nitrile or latex gloves are
recommended to prevent
contamination of the Water-

180 sample from natural

Hand Protection Disposable Gloves ) )
isotopic abundance water on
the skin. Gloves should be
inspected before use and
disposed of after handling.[1]
] A standard lab coat should be
Body Protection Laboratory Coat

worn to protect clothing.

Operational Plan: Step-by-Step Handling
Procedures

To ensure the isotopic integrity of Water-180 and the safety of the user, the following
procedural steps should be followed:

1. Receiving and Storage:
» Upon receipt, visually inspect the container for any signs of damage or leakage.
» Store the container in a cool, dry, and well-ventilated place, away from direct sunlight.[2][3]

e The container should be tightly sealed to prevent atmospheric moisture exchange, which can
alter the isotopic enrichment.

2. Preparation for Use:

» Before opening, allow the container to equilibrate to the ambient laboratory temperature to
prevent condensation from forming inside the container.
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e Work in a clean and dry area to minimize the risk of contamination with standard laboratory
water.

e Ensure all glassware and equipment that will come into contact with the Water-180 are
thoroughly dried.

3. Dispensing and Use:
¢ Use clean, dry pipettes or syringes to dispense the required amount of Water-180.
o Immediately reseal the container tightly after dispensing to protect the remaining product.

e If possible, handle the product under an inert atmosphere (e.g., nitrogen or argon) to further
prevent atmospheric moisture contamination.

4. Spill Management:

« In the event of a spill, absorb the liquid with an inert material such as sand, earth, or
vermiculite.[4]

o Clean the spill area with standard cleaning procedures.

e The collected absorbent material can be disposed of as non-hazardous waste, in
accordance with local regulations.

Disposal Plan: A Guide to Responsible Waste
Management

As Water-180 is a non-radioactive, non-hazardous substance, its disposal is generally
straightforward. However, it is imperative to adhere to local, state, and federal environmental
regulations.

1. Segregation of Waste:
e Do not mix Water-180 waste with any hazardous chemical or biological waste.

e Collect unused or surplus Water-180 in a dedicated, clearly labeled waste container.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b7800089?utm_src=pdf-body
https://www.benchchem.com/product/b7800089?utm_src=pdf-body
https://static.cymitquimica.com/products/54/pdf/sds-DE4003.pdf
https://www.benchchem.com/product/b7800089?utm_src=pdf-body
https://www.benchchem.com/product/b7800089?utm_src=pdf-body
https://www.benchchem.com/product/b7800089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

2. Determining Local Disposal Regulations:

e Consult your institution's Environmental Health and Safety (EHS) office. This should be your
primary resource for guidance on waste disposal procedures.

» Review your organization's chemical hygiene plan and waste management guidelines.

e |f direct institutional guidance is unavailable, contact a licensed professional waste disposal
service for information on proper disposal methods in your area.[1][2]

3. Preparing for Disposal:

o Ensure the waste container is securely sealed and properly labeled with the contents
("Water-180, Non-Hazardous").

» Follow the specific instructions provided by your EHS office or waste disposal contractor for
pickup or drop-off.

Experimental Workflow for Handling Water-180

The following diagram illustrates the key decision points and procedural flow for the safe and
effective handling of Water-180 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7800089#personal-protective-equipment-for-
handling-water-180]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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